Cas no 303145-40-6 (5-(3-chlorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid)

• Product Name: 5-(3-chlorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid
• CAS No: 303145-40-6
• MF: C₁₅H₁₂ClNO₄
• MW: 305.713083267212
• CID: 5417069
• PubChem ID: 1473417
• Update Time: 2025-05-26

5-(3-chlorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-6,7-dicarboxylic acid, 5-(3-chlorophenyl)-2,3-dihydro-
• 5-(3-chlorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid

• Inchi： 1S/C15H12ClNO4/c16-9-4-1-3-8(7-9)13-12(15(20)21)11(14(18)19)10-5-2-6-17(10)13/h1,3-4,7H,2,5-6H2,(H,18,19)(H,20,21)
• InChI Key： LRIHSKNOBAGNNP-UHFFFAOYSA-N
• SMILES： N12CCCC1=C(C(O)=O)C(C(O)=O)=C2C1=CC=CC(Cl)=C1

Additional information on 5-(3-chlorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid

Introduction to 5-(3-chlorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid (CAS No. 303145-40-6)

5-(3-chlorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid, identified by the chemical formula CAS No. 303145-40-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic dicarboxylic acid derivative has garnered attention due to its structural complexity and potential biological activities. The presence of a 3-chlorophenyl substituent and a pyrrolizine core suggests a unique interaction profile with biological targets, making it a valuable scaffold for drug discovery initiatives.

The compound’s molecular structure consists of a six-membered nitrogen-containing ring system, which is a common motif in bioactive molecules. The dihydro-1H-pyrrolizine moiety contributes to its rigidity and stability, while the two carboxylic acid groups at the 6 and 7 positions provide opportunities for further functionalization. This structural framework allows for diverse modifications, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in developing novel heterocyclic compounds as therapeutic agents. The pyrrolizine scaffold has been explored in various drug classes, including antiviral, anticancer, and anti-inflammatory agents. The incorporation of a 3-chlorophenyl group into this scaffold may enhance binding affinity to biological targets by introducing hydrophobic interactions and electronic effects. Such modifications are crucial for optimizing drug-like properties, such as solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of 5-(3-chlorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid is its potential as a lead compound for further development. Preclinical studies have begun to explore its interactions with enzymes and receptors relevant to human diseases. For instance, researchers have investigated its binding affinity to cytochrome P450 enzymes, which play a critical role in drug metabolism. The compound’s ability to modulate these enzymes could make it useful in developing drugs that require precise metabolic control.

The dicarboxylic acid functionality in the molecule provides multiple sites for chemical derivatization. This versatility allows chemists to introduce various substituents that can enhance pharmacological activity or improve pharmacokinetic profiles. For example, amide or ester linkages can be formed between the carboxylic acid groups and other biomolecules, creating prodrugs or conjugates that target specific tissues or cellular compartments.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 5-(3-chlorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid for potential biological activity. Molecular docking studies have identified promising interactions with proteins involved in disease pathways such as cancer metabolism and neurodegeneration. These computational predictions provide a strong foundation for experimental validation and help prioritize compounds for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the pyrrolizine ring system followed by functional group transformations to introduce the carboxylic acid groups and the 3-chlorophenyl substituent. Advances in green chemistry have also influenced synthetic methodologies, leading to more sustainable approaches that minimize waste and hazardous byproducts.

In clinical research settings, derivatives of this compound have shown promise in preclinical models of inflammation and pain management. The structural features of 5-(3-chlorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid allow it to interact with both central nervous system receptors and peripheral inflammatory pathways. This dual mechanism of action makes it an attractive candidate for developing treatments that address multiple aspects of disease pathology.

The development of novel pharmaceuticals often requires interdisciplinary collaboration between chemists, biologists, and clinicians. The study of 5-(3-chlorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid exemplifies this collaborative approach. Chemists design and synthesize new molecules based on structural insights from medicinal chemistry literature, while biologists conduct assays to evaluate their biological activity. Clinicians provide clinical context by linking these findings to patient care needs.

As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, the demand for high-quality synthetic intermediates will grow. Suppliers specializing in fine chemicals must adhere to stringent quality control measures to ensure consistency across batches. This includes rigorous analytical testing using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

The regulatory landscape for pharmaceutical compounds also plays a significant role in their development and commercialization. Companies must navigate complex guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) before bringing new drugs to market. Compliance with these regulations ensures patient safety while promoting innovation in drug discovery.

In conclusion,5-(3-chlorophenyl)-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylic acid (CAS No. 303145-40-6) represents an exciting opportunity for researchers exploring novel therapeutic agents. Its unique structural features offer potential advantages in terms of biological activity and pharmacokinetics, making it a promising candidate for further development.* Future studies will continue to investigate its interactions with biological targets*and explore new synthetic pathways*to optimize its properties.* As advancements in drug discovery technologies progress,*this compound*will remain at the forefront*of medicinal chemistry research.*